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Compound of Interest

Compound Name: 2-(Chloromethyl)benzoyl chloride

cat. No.: B1353022

An In-depth Technical Guide to 2-(Chloromethyl)benzoyl Chloride

Introduction

2-(Chloromethyl)benzoyl chloride is a bifunctional organic compound of significant interest to
researchers and professionals in the fields of organic synthesis and drug development. Its
structure, featuring both a reactive acyl chloride and a benzylic chloride moiety, makes it a
versatile building block for the synthesis of a variety of complex molecules and heterocyclic
systems. This technical guide provides a comprehensive overview of its chemical properties,
synthesis, reactivity, and applications, with a focus on its relevance in pharmaceutical research.
The Chemical Abstracts Service (CAS) number for 2-(Chloromethyl)benzoyl chloride is
42908-86-1[1][2][3][4]1[5].

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-(Chloromethyl)benzoyl chloride
is presented below. This data is essential for its proper handling, storage, and use in
experimental settings.
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Property Value Reference
CAS Number 42908-86-1 [6][1][3]
Molecular Formula CsHeCl20 [61[2][4]
Molecular Weight 189.04 g/mol [61[1114]
Appearance C.:ok')rless to light yellow clear e
liquid
Melting Point 17 °C [1](2][4]
Boiling Point 265 °C (lit.) [2][4]
Density ~1.3 g/cm3 [1112][3]
Refractive Index 1.5760 to 1.5800 [2]1[3][4]
InChl Key TXZFBHYDQGYOIT- (6]

UHFFFAOYSA-N

SMILES ClICclccceclC(Ch=0 [6]

Safety and Handling

2-(Chloromethyl)benzoyl chloride is a hazardous substance and must be handled with
appropriate safety precautions in a well-ventilated chemical fume hood. It is corrosive and can
cause severe skin burns and eye damage[7]. It is also harmful if swallowed and toxic if inhaled.

Hazard Class GHS Pictograms Signal Word Hazard Statements

H302: Harmful if
swallowedH331: Toxic

Acute Toxicity (Oral, o
GHS06, GHS08 Danger if inhaledH351.:

Inhalation) _
Suspected of causing
cancer

i H314: Causes severe

Skin )

] o GHSO05 Danger skin burns and eye

Corrosion/Irritation
damage
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Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat, should be worn at all times when handling this compound. In case of exposure,
immediate medical attention is necessary.

Synthesis of 2-(Chloromethyl)benzoyl Chloride

An established method for the synthesis of 2-(Chloromethyl)benzoyl chloride involves the
reaction of 3H-isobenzofuran-1-one with dichlorotriphenylphosphine[8]. The latter is generated
in situ from triphenylphosphine and chlorine gas.

Experimental Protocol

Objective: To synthesize 2-(chloromethyl)benzoyl chloride from 3H-isobenzofuran-1-one.
Materials:

e 3H-isobenzofuran-1-one

o Triphenylphosphine

e Dry, gaseous chlorine

e Dry dichloromethane (CH2Cl2)

* Ice/salt bath

e Microwave reactor

o Standard laboratory glassware for inert atmosphere reactions
e Vacuum distillation apparatus

Procedure:

 In areaction vessel under an inert atmosphere, dissolve triphenylphosphine in dry
dichloromethane.

e Cool the solution in an ice/salt bath.
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» Bubble dry, gaseous chlorine through the solution to form dichlorotriphenylphosphine in situ.
 To this mixture, add 3H-isobenzofuran-1-one while maintaining the low temperature.

» Allow the reaction to proceed until all the starting material is consumed, as monitored by an
appropriate technique (e.g., TLC).

o Once the reaction is complete, evaporate the dichloromethane in vacuo.
o Transfer the residue to a microwave reactor and irradiate at 400 W for 5 minutes.

e The crude 2-(chloromethyl)benzoyl chloride is then purified by vacuum distillation to yield
a colorless oil[8].

Synthesis of 2-(Chloromethyl)benzoy!l Chloride

Reactants Reaction Conditions

3H-Isobenzofuran-1-one Dichlorotriphenylphosphine Dry Dichloromethane Ice/Salt Bath Microwave Irradiation (400W, 5 min)
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Caption: Synthetic workflow for 2-(Chloromethyl)benzoyl chloride.

Reactivity and Applications in Drug Development
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2-(Chloromethyl)benzoyl chloride is a bifunctional electrophile, with two reactive centers: the
carbonyl carbon of the acyl chloride and the benzylic carbon of the chloromethyl group[8]. This
dual reactivity allows it to participate in a variety of chemical transformations, making it a
valuable intermediate in organic synthesis.

A primary application of this compound is in the synthesis of N-substituted isoindolinones, a
class of compounds with recognized biological activities, including anxiolytic, sedative,
hypnotic, and muscle relaxant properties[8]. The reaction with primary amines can proceed in a
two-step, one-pot manner to yield these heterocyclic systems in high yield[8].

The general reactivity of benzylic chlorides is a cornerstone in drug development. They are
frequently used for the alkylation of heterocycles, which are common structural motifs in many
drug molecules[9]. Furthermore, their reactivity can be exploited in the synthesis of prodrugs to
improve the pharmacokinetic properties of active pharmaceutical ingredients[9].

Reactivity of 2-(Chloromethyl)benzoyl Chloride
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Caption: Reaction pathways of 2-(Chloromethyl)benzoyl chloride.
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Conclusion

2-(Chloromethyl)benzoyl chloride is a valuable and versatile reagent in organic synthesis,
particularly for the construction of pharmaceutically relevant scaffolds such as isoindolinones.
Its dual electrophilic nature provides a platform for a range of chemical transformations. A
thorough understanding of its properties, synthesis, and reactivity, coupled with stringent
adherence to safety protocols, is essential for its effective and safe utilization in research and
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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